2-methoxy-N-(2-methyl-1H-benzimidazol-5-yl)benzamide

• IUPAC Name: 2-methoxy-N-(2-methyl-3H-benzimidazol-5-yl)benzamide
• InChI: InChI=1S/C16H15N3O2/c1-10-17-13-8-7-11(9-14(13)18-10)19-16(20)12-5-3-4-6-15(12)21-2/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: XWSMHENJPLOJFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

2-Methoxy-N-(2-methyl-1H-benzimidazol-5-yl)benzamide is a heterocyclic compound featuring a benzamide moiety substituted with a methoxy group at the 2-position, linked to a 2-methylbenzimidazole ring at the 5-position. The benzimidazole core is a privileged scaffold in medicinal chemistry due to its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties . The methoxy group enhances solubility and modulates electronic effects, while the methyl substituent on the benzimidazole may influence steric interactions with biological targets.

Preparation Methods

The synthesis of benzimidazole derivatives, including 2-methoxy-N-(2-methyl-1H-benzimidazol-5-yl)benzamide, typically involves the condensation of o-phenylenediamine with various aldehydes or acids. One common method involves the reaction of o-phenylenediamine with benzoic acid derivatives under acidic conditions . Another approach includes the use of formic acid or trimethyl orthoformate as reagents . Industrial production methods often employ similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-methoxy-N-(2-methyl-1H-benzimidazol-5-yl)benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding benzimidazole N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced benzimidazole derivatives.

Substitution: Nucleophilic substitution reactions can occur at the benzimidazole ring, where nucleophiles such as amines or thiols replace hydrogen atoms, forming substituted benzimidazole products.

Scientific Research Applications

2-methoxy-N-(2-methyl-1H-benzimidazol-5-yl)benzamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits various biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is explored for its potential therapeutic applications, such as in the treatment of infectious diseases and cancer.

Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(2-methyl-1H-benzimidazol-5-yl)benzamide involves its interaction with specific molecular targets and pathways. This disruption of microtubule formation leads to cell cycle arrest and apoptosis in cancer cells . Additionally, the compound may interact with other cellular targets, contributing to its diverse biological activities .

Comparison with Similar Compounds

Structural and Electronic Comparisons

• Fluorine substitution () increases lipophilicity and metabolic stability but reduces hydrogen-bonding capacity compared to methoxy . Cyanobenzimidazole () introduces electron-withdrawing effects, which may stabilize charge-transfer interactions in catalytic applications .
• Heterocycle Variations: Benzimidazole vs. Piperazine and Thioether Additions (Compound 1f): These groups extend the pharmacophore, enabling interactions with kinase or protease targets, as seen in MTT assay results .

Unique Advantages of the Target Compound

• The 2-methylbenzimidazole core provides a balance of steric bulk and metabolic stability, while the 2-methoxybenzamide moiety offers optimal solubility for drug delivery. This combination is distinct from bulkier analogs (e.g., bromonaphthyl derivatives) and more reactive variants (e.g., cyano-substituted compounds) .